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Compound of Interest

Compound Name: Octyl thiomaltoside

Cat. No.: B174600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for n-Octyl-β-D-thiomaltoside, a non-ionic detergent used in membrane protein

research. Due to a lack of extensive, specific toxicological data for this compound, the

information presented is largely based on data from structurally similar compounds, such as n-

Octyl-β-D-maltopyranoside and n-Octyl-β-D-thioglucopyranoside, as well as general best

practices for handling laboratory chemicals of unknown toxicity. It is imperative that users

exercise caution and adhere to all institutional and regulatory safety protocols. This guide is

intended for research use only and is not approved for use in humans or in clinical diagnosis.[1]

Introduction to Octyl Thiomaltoside
n-Octyl-β-D-thiomaltoside is a non-ionic detergent valued in biochemical and drug development

applications for its ability to solubilize and stabilize membrane proteins.[1] Its amphipathic

nature, with a hydrophilic maltose headgroup and a hydrophobic octyl tail linked by a thioether

bond, allows it to disrupt lipid-lipid and lipid-protein interactions without denaturing the protein

structure. The thioether linkage confers resistance to degradation by β-glucosidases, offering

greater stability in certain experimental contexts.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in ensuring

its safe handling. The table below summarizes the key characteristics of Octyl Thiomaltoside
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and related compounds.

Property Value Compound

Molecular Formula C₂₀H₃₈O₁₀S n-Octyl-β-D-thiomaltoside

Molecular Weight 470.58 g/mol n-Octyl-β-D-thiomaltoside

Appearance Solid or powder n-Octyl-β-D-thiomaltoside

Solubility

Soluble in water (≥ 20% at 0-

5°C), DCM, DMF, and DMSO.

[1][2]

n-Octyl-β-D-thiomaltoside

Purity ≥95% n-Octyl-β-D-thiomaltoside[2]

Storage Temperature Recommended: -20°C or 4°C n-Octyl-β-D-thiomaltoside[3]

Critical Micelle Concentration

(CMC)
Not available n-Octyl-β-D-thiomaltoside

CMC of n-Nonyl-β-D-

thiomaltoside
2.4 mM n-Nonyl-β-D-thiomaltoside[4]

Hazard Identification and GHS Classification
As of the latest available information, n-Octyl-β-D-thiomaltoside has not been thoroughly

investigated for its chemical, physical, and toxicological properties.[2] Consequently, it is not

currently classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).[2][5][6] However, the absence of a formal classification does not imply that

the substance is harmless. It should be handled with the care afforded to all laboratory

chemicals with unknown toxicological profiles.

Potential Hazards:

Eye Contact: May cause irritation and slight corneal injury.[2]

Skin Contact: May cause flushing and potentially irritation or an allergic reaction.[2]

Inhalation: Inhalation of dust may cause irritation to the nasal mucosa.[2]
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Ingestion: While acute toxicity is unknown, chronic or excessive ingestion may lead to

adverse effects.[2]

First-Aid Measures
In the event of exposure to Octyl Thiomaltoside, the following first-aid procedures should be

followed promptly.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[2] Seek medical attention if irritation

persists.[2]

Skin Contact

Remove contaminated clothing.[5] Flush the

affected area with plenty of water, followed by

washing with soap and water.[2] Seek medical

attention if irritation develops or persists.[2]

Inhalation

Move the individual to fresh air.[2] If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.[2] Seek

immediate medical attention.[2]

Ingestion

Rinse mouth with water.[5] Drink water and seek

immediate medical attention.[2] Do not induce

vomiting. Never give anything by mouth to an

unconscious person.[2]

Handling and Storage
Proper handling and storage procedures are critical to minimizing the risk of exposure and

maintaining the integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a certified chemical fume hood.
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Avoid creating dust when handling the solid form.

Use appropriate personal protective equipment (PPE) as detailed in the next section.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

For industrial or occupational use only; not for consumer sale or use.[7]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures are typically -20°C or 4°C to ensure stability.[3]

Keep away from strong oxidizing agents, as violent reactions can occur.[5][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Octyl Thiomaltoside.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side shields meeting ANSI

Z87.1 or equivalent standards.

To protect against splashes

and dust.

Hand Protection

Chemically resistant gloves

(e.g., nitrile or butyl rubber)

tested according to EN 374.[5]

To prevent skin contact.

Inspect gloves for any signs of

degradation before use.

Body Protection
A laboratory coat should be

worn at all times.

To protect personal clothing

from contamination.

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator with an

appropriate particulate filter is

recommended.

To prevent inhalation of dust

particles.
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Experimental Protocol: Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of a research chemical

with unknown toxicity, such as Octyl Thiomaltoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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